Cas no 1496-02-2 (Benzoic acid,4-fluoro-, 2-phenylhydrazide)

Benzoic acid,4-fluoro-, 2-phenylhydrazide structure
1496-02-2 structure
Product Name:Benzoic acid,4-fluoro-, 2-phenylhydrazide
CAS No:1496-02-2
MF:C13H11FN2O
MW:230.237646341324
CID:168611
PubChem ID:15154
Update Time:2025-04-19

Benzoic acid,4-fluoro-, 2-phenylhydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-fluoro-, 2-phenylhydrazide
    • 4-Fluoro-N'-phenylbenzohydrazide
    • p-Fluorobenzoic acid 2-phenylhydrazide
    • Benzoic acid, p-fluoro-, 2-phenylhydrazide
    • BRN 0959317
    • p-Fluoro-N'-phenylbenzhydrazide
    • 1496-02-2
    • 4-Fluorobenzoic acid, 2-phenylhydrazide
    • PGKDUKIHKGXXIY-UHFFFAOYSA-N
    • SCHEMBL9829474
    • AKOS003791963
    • 4-Fluorobenzoic acid-N'-phenylhydrazide
    • DTXSID80164351
    • Inchi: 1S/C13H11FN2O/c14-11-8-6-10(7-9-11)13(17)16-15-12-4-2-1-3-5-12/h1-9,15H,(H,16,17)
    • InChI Key: PGKDUKIHKGXXIY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(NNC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 230.08563
  • Monoisotopic Mass: 230.085541
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.269
  • Boiling Point: 325.2°C at 760 mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.628
  • PSA: 41.13
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD